Cas no 38478-71-6 (9H-benzo[c]indolo[3,2,1-ij][1,5]naphthyridin-9-one)

9H-benzo[c]indolo[3,2,1-ij][1,5]naphthyridin-9-one structure
38478-71-6 structure
Product Name:9H-benzo[c]indolo[3,2,1-ij][1,5]naphthyridin-9-one
CAS No:38478-71-6
MF:C18H10N2O
MW:270.28480386734
CID:923545
PubChem ID:288586
Update Time:2025-04-19

9H-benzo[c]indolo[3,2,1-ij][1,5]naphthyridin-9-one Chemical and Physical Properties

Names and Identifiers

    • 9H-benzo[c]indolo[3,2,1-ij][1,5]naphthyridin-9-one
    • 8H-benzo[c]indolo[3,2,1-ij][1,5]naphthyridin-8-one
    • 9H-Benz(c)indolo(3,2,1-ij)(1,5)naphthyridin-9-one
    • 9H-Benz[c]indolo[3,2,1-ij][1,5]naphthyridin-9-one
    • AC1L69VV
    • AC1Q6KOO
    • Benz[c]indolo[3,2,1-ij][1,5]naphthyridin-9-on
    • benz[c]indolo[3,2,1-ij][1,5]naphthyridin-9-one
    • Benzo[4,5]canthin-6-one
    • benzo[c]indolo[3,2,1-ij][1,5]naphthyridin-9-one
    • benzo[e]canthin-6-one
    • STOCK1N-67833
    • SureCN1
    • AKOS032436063
    • NSC-149851
    • SCHEMBL12762806
    • JS9GTY6LGY
    • NSC149851
    • 38478-71-6
    • STL518220
    • CHEMBL3218584
    • DTXSID30191793
    • NSC 149851
    • Inchi: 1S/C18H10N2O/c21-18-14-7-2-1-6-12(14)16-17-13(9-10-19-16)11-5-3-4-8-15(11)20(17)18/h1-10H
    • InChI Key: VODSHQYSLMKQCD-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C2C3=C(C=CN=2)C2C=CC=CC=2N31

Computed Properties

  • Exact Mass: 270.0794
  • Monoisotopic Mass: 270.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 451
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • PSA: 34.89
  • LogP: 3.59190
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